3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• Molecular Formula: C15H9N5OS
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 3-phenyl-7-pyridin-2-yl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C15H9N5OS/c21-14-12(10-6-2-1-3-7-10)17-18-15-20(14)19-13(22-15)11-8-4-5-9-16-11/h1-9H
• InChI Key: XPPRDQDIXLWGDV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC=CC=N4

Description

3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one, also known as PTZ-343, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has shown promising results in various scientific research applications, including neuroscience, cancer research, and drug discovery. In neuroscience, 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been used as a selective positive allosteric modulator of α7 nicotinic acetylcholine receptors, which are implicated in cognitive function and memory. In cancer research, 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In drug discovery, 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been used as a scaffold for the design of novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the Wnt/β-catenin pathway, the NF-κB pathway, and the PI3K/Akt/mTOR pathway. 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has also been shown to interact with various proteins, including α7 nicotinic acetylcholine receptors, GABA-A receptors, and voltage-gated ion channels.
Biochemical and Physiological Effects:
3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been shown to have various biochemical and physiological effects, including the modulation of synaptic plasticity, the inhibition of cancer cell proliferation, and the enhancement of cognitive function. 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is its selectivity for α7 nicotinic acetylcholine receptors, which allows for the specific modulation of this receptor subtype without affecting other receptors. However, 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in various diseases, and the identification of its molecular targets and mechanism of action. 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one may also be used as a scaffold for the design of novel compounds with improved pharmacological properties.

Synthesis Methods

3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one can be synthesized using a simple and efficient method involving the reaction of 2-aminopyridine, phenyl isothiocyanate, and 1,3,4-thiadiazol-2-amine in the presence of a base. The reaction proceeds smoothly under mild conditions, resulting in high yields of 3-phenyl-7-(2-pyridinyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one.